1-(2-Aminoethoxy)-2-(trifluoromethyl)benzene hydrochloride
Overview
Description
1-(2-Aminoethoxy)-2-(trifluoromethyl)benzene hydrochloride is a useful research compound. Its molecular formula is C9H11ClF3NO and its molecular weight is 241.64 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Benzyl Ether Synthesis
The compound 1-(2-Aminoethoxy)-2-(trifluoromethyl)benzene hydrochloride is valuable in synthetic organic chemistry. It can be used to convert alcohols into benzyl ethers, as demonstrated by Poon and Dudley (2006) in their study on the benzylation of alcohols using 2-benzyloxy-1-methylpyridinium triflate (Poon & Dudley, 2006).
Polymer Synthesis
Yu Xin-hai (2010) highlighted the role of similar fluorine-containing compounds in the synthesis of novel polyetherimides. Such polymers have applications in various fields, including materials science and engineering (Yu, 2010).
Polycondensation Reactions
Kadokawa et al. (1997) explored the polycondensation of benzyl 2-amino-2-deoxy-α-D-glucopyranoside hydrochloride with carbon dioxide. This research indicates potential applications in the creation of specific types of polyurethane (Kadokawa et al., 1997).
Organic Synthesis and Material Applications
H. We (2015) studied the synthesis of 1,3,5-Tritert-butoxycarbonylamino benzyloxy benzene, an important intermediate in organic synthesis. This compound is significant in pharmaceutical, pesticide preparation, and organic materials (We, 2015).
Improved Efficiency in Peptide Synthesis
Mehta et al. (1992) demonstrated the use of trifluoroacetic acid in improving the selectivity and efficiency of peptide synthesis. This research provides insights into the applications of trifluoromethyl groups in peptide chemistry (Mehta et al., 1992).
Development of Novel Fluorescence Probes
Setsukinai et al. (2003) developed novel fluorescence probes using compounds with fluorine components. These probes can detect reactive oxygen species and have applications in biological and chemical research (Setsukinai et al., 2003).
Mechanism of Action
Target of action
Compounds with a trifluoromethyl group often play an important role in pharmaceuticals, agrochemicals, and materials .
Mode of action
Without specific information on “1-(2-Aminoethoxy)-2-(trifluoromethyl)benzene hydrochloride”, it’s difficult to describe its exact mode of action. Trifluoromethyl groups are often involved in the trifluoromethylation of carbon-centered radical intermediates .
Biochemical pathways
Trifluoromethyl groups are often key intermediates in medicinal chemistry .
Properties
IUPAC Name |
2-[2-(trifluoromethyl)phenoxy]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3NO.ClH/c10-9(11,12)7-3-1-2-4-8(7)14-6-5-13;/h1-4H,5-6,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEPXQYMUDRKIAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(F)(F)F)OCCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1258652-45-7 |
Source
|
| Record name | 1-(2-aminoethoxy)-2-(trifluoromethyl)benzene hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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